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Compound of Interest

Compound Name: (1-Ethylpiperidin-4-YL)methanol

Cat. No.: B150792 Get Quote

Technical Guide: (1-Ethylpiperidin-4-
YL)methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and a potential synthesis protocol for (1-Ethylpiperidin-4-YL)methanol. This document is

intended to serve as a foundational resource for researchers and professionals in the fields of

medicinal chemistry and drug development.

Molecular Structure and Properties
(1-Ethylpiperidin-4-YL)methanol is a substituted piperidine derivative characterized by an

ethyl group attached to the piperidine nitrogen (position 1) and a hydroxymethyl group at the 4-

position. The presence of the tertiary amine and the primary alcohol functional groups makes it

a valuable building block in the synthesis of more complex molecules, particularly for the

development of novel therapeutic agents.

Molecular Structure
The structure of (1-Ethylpiperidin-4-YL)methanol consists of a central piperidine ring. An

ethyl group (-CH₂CH₃) is bonded to the nitrogen atom, and a methanol group (-CH₂OH) is

attached to the carbon atom at the fourth position of the ring.
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Physicochemical Data
A summary of the key quantitative data for (1-Ethylpiperidin-4-YL)methanol is presented in

the table below.

Property Value Source

Molecular Formula C₈H₁₇NO PubChem

Molecular Weight 143.23 g/mol EvitaChem[1]

Monoisotopic Mass 143.13101 Da PubChemLite[2]

IUPAC Name (1-ethylpiperidin-4-yl)methanol

Canonical SMILES CCN1CCC(CC1)CO PubChemLite[2]

InChI Key
FLOQYJOORROJQU-

UHFFFAOYSA-N
PubChemLite[2]

Predicted XlogP 0.7 PubChemLite[2]

Synthesis Protocol
While specific experimental literature for the synthesis of (1-Ethylpiperidin-4-YL)methanol is
not widely published, a reliable synthetic route can be extrapolated from established methods

for analogous compounds, such as 1-methyl-4-piperidinemethanol[3]. The proposed method

involves the reduction of an ester precursor, ethyl 1-ethyl-4-piperidinecarboxylate.

Proposed Synthesis Workflow
The logical workflow for the synthesis is depicted in the diagram below. It begins with the

starting material, ethyl 4-piperidinecarboxylate, which undergoes N-ethylation followed by the

reduction of the ester to yield the final product.
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Starting Material
Step 1: N-Ethylation

Step 2: Reduction

Ethyl 4-piperidinecarboxylate

Ethyl 1-ethyl-4-piperidinecarboxylate

N-Alkylation

Ethyl Iodide (C₂H₅I)
Base (e.g., K₂CO₃)

Solvent (e.g., Acetonitrile)

(1-Ethylpiperidin-4-YL)methanol

Ester Reduction

Reducing Agent (e.g., LiAlH₄)
Solvent (e.g., THF)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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